Cas no 14338-01-3 (N,4-Dimethylmetanilic Acid)

N,4-Dimethylmetanilic Acid (CAS 119-42-6) is a sulfonic acid derivative primarily used as an intermediate in the synthesis of dyes, pigments, and pharmaceuticals. Its key advantages include high reactivity due to the presence of both sulfonic and dimethylamino functional groups, enabling efficient azo coupling reactions. The compound exhibits good solubility in water and polar organic solvents, facilitating its use in aqueous and mixed-phase systems. Its stability under standard conditions ensures consistent performance in industrial applications. N,4-Dimethylmetanilic Acid is valued for its role in producing vibrant, lightfast dyes, particularly in textile and ink formulations. Proper handling is required due to its acidic nature.

N,4-Dimethylmetanilic Acid structure

Product Name:N,4-Dimethylmetanilic Acid

CAS No:14338-01-3

MF:C₈H₁₁NO₃S

MW:201.242841005325

CID:229462

PubChem ID:84360

Update Time:2025-05-27

N,4-Dimethylmetanilic Acid Chemical and Physical Properties

Names and Identifiers

- Benzenesulfonic acid,4-methyl-3-(methylamino)-
- 2-(methylamino)toluene-4-sulphonic acid
- 4-methyl-3-(methylamino)benzenesulfonic acid
- 2-methylamino-toluene-4-sulfonic acid
- 2-Methylamino-toluol-4-sulfonsaeure
- AC1L37B0
- AC1Q40X0
- AC1Q6WJW
- CTK4C3609
- EINECS 238-287-1
- N,4-DIMETHYLMETANILIC ACID
- NSC89722
- JGRPAFZFWIYCMC-UHFFFAOYSA-N
- N,4-DIMETHYLMETANILIC ACID, TECH.
- DTXSID70162402
- 2-(METHYLAMINO)TOLUENE-4-SULFONIC ACID
- NSC 89722
- NSC-89722
- AKOS024332924
- 14338-01-3
- SCHEMBL10485968
- NS00024660
- N,4-Dimethylmetanilic Acid
- Inchi： 1S/C8H11NO3S/c1-6-3-4-7(13(10,11)12)5-8(6)9-2/h3-5,9H,1-2H3,(H,10,11,12)
- InChI Key： JGRPAFZFWIYCMC-UHFFFAOYSA-N
- SMILES： S(C1C=CC(C)=C(C=1)NC)(=O)(=O)O

Computed Properties

Exact Mass: 201.04603
Monoisotopic Mass: 201.04596439g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 257
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 74.8Å²

Experimental Properties

PSA: 66.4
LogP: 2.43720

N,4-Dimethylmetanilic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	D461568-10mg	N,4-Dimethylmetanilic Acid	14338-01-3	10mg	$ 50.00	2022-06-05
TRC	D461568-50mg	N,4-Dimethylmetanilic Acid	14338-01-3	50mg	$ 115.00	2022-06-05
TRC	D461568-100mg	N,4-Dimethylmetanilic Acid	14338-01-3	100mg	$ 185.00	2022-06-05